Cas no 1189441-03-9 (methyl 4-{2-6-(cyclohexanesulfonyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate)

• Product Name: methyl 4-{2-6-(cyclohexanesulfonyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate
• CAS No: 1189441-03-9
• Molecular Formula: C₂₁H₂₃N₅O₆S
• Molecular Weight: 473.50222325325
• CID: 5981165
• PubChem ID: 46507773

methyl 4-{2-6-(cyclohexanesulfonyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate Properties

Names and Identifiers

• methyl 4-{2-6-(cyclohexanesulfonyl)-3-oxo-2H,3H-1,2,4triazolo4,3-bpyridazin-2-ylacetamido}benzoate
• F3407-0710
• CHEMBL4551397
• VU0626210-1
• methyl 4-(2-(6-(cyclohexylsulfonyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamido)benzoate
• 1189441-03-9
• methyl 4-({[6-(cyclohexylsulfonyl)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]acetyl}amino)benzoate
• methyl 4-[[2-(6-cyclohexylsulfonyl-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)acetyl]amino]benzoate
• AKOS004915297
• methyl 4-{2-[6-(cyclohexanesulfonyl)-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamido}benzoate

• InChIKey： HSRNNVJPIDFOOB-UHFFFAOYSA-N
• Inchi： 1S/C21H23N5O6S/c1-32-20(28)14-7-9-15(10-8-14)22-18(27)13-25-21(29)26-17(23-25)11-12-19(24-26)33(30,31)16-5-3-2-4-6-16/h7-12,16H,2-6,13H2,1H3,(H,22,27)
• SMILES： S(C1C=CC2=NN(CC(NC3C=CC(C(=O)OC)=CC=3)=O)C(N2N=1)=O)(C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 473.137
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Monoisotopic Mass: 473.137
• Heavy Atom Count: 33
• Complexity: 1000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 146A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives